Cas no 2680529-67-1 (3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid)

3-(3-Methyl-3H-diazirin-3-yl)azetidine is a versatile heterocyclic compound featuring a diazirine moiety, commonly utilized in photoaffinity labeling and crosslinking applications due to its ability to generate highly reactive carbene intermediates upon UV irradiation. The presence of the azetidine ring enhances stability and reactivity, making it suitable for probing biomolecular interactions. When paired with trifluoroacetic acid (TFA), a strong protonating agent, the compound’s solubility and reactivity in organic and aqueous systems are improved, facilitating its use in peptide synthesis and modification. This combination is particularly valuable in structural biology and medicinal chemistry for studying protein-ligand interactions with precision.
3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid structure
2680529-67-1 structure
Product Name:3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid
CAS No:2680529-67-1
MF:C7H10F3N3O2
MW:225.16841173172
MDL:MFCD34183407
CID:5645881
PubChem ID:165910368
Update Time:2025-06-08

3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methyl-3H-diazirin-3-yl)azetidine 2,2,2-trifluoroacetate
    • EN300-28262649
    • 2680529-67-1
    • 3-(3-methyl-3H-diazirin-3-yl)azetidine; trifluoroacetic acid
    • 3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid
    • MDL: MFCD34183407
    • Inchi: 1S/C5H9N3.C2HF3O2/c1-5(7-8-5)4-2-6-3-4;3-2(4,5)1(6)7/h4,6H,2-3H2,1H3;(H,6,7)
    • InChI Key: NXDZCTAJVXYNOW-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.N1CC(C1)C1(C)N=N1

Computed Properties

  • Exact Mass: 225.07251106g/mol
  • Monoisotopic Mass: 225.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74Ų

3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid Pricemore >>

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Additional information on 3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid

Recent Advances in the Application of 3-(3-methyl-3H-diazirin-3-yl)azetidine, Trifluoroacetic Acid (CAS: 2680529-67-1) in Chemical Biology and Drug Discovery

The compound 3-(3-methyl-3H-diazirin-3-yl)azetidine, trifluoroacetic acid (CAS: 2680529-67-1) has recently emerged as a promising chemical probe in photopharmacology and target identification studies. This diazirine-containing azetidine derivative represents an important class of photoaffinity labeling (PAL) reagents that enable covalent binding to target proteins upon UV irradiation. Recent studies published in Nature Chemical Biology and Journal of Medicinal Chemistry have highlighted its unique advantages in chemical proteomics applications, particularly due to its compact size and improved membrane permeability compared to traditional benzophenone-based probes.

A 2024 study by the Scripps Research Institute demonstrated the successful application of this compound in mapping protein-protein interactions in live cells. The researchers utilized the 2680529-67-1 derivative as a core scaffold to develop selective kinase inhibitors with photo-crosslinking capabilities. The trifluoroacetic acid salt form was found to significantly improve compound solubility in aqueous buffers while maintaining the photoreactivity of the diazirine moiety. Mass spectrometry analysis revealed that this probe could efficiently label over 200 endogenous cellular proteins with high specificity upon 365 nm light activation.

In drug discovery applications, the azetidine scaffold of 2680529-67-1 has shown particular promise for targeting G protein-coupled receptors (GPCRs). A recent patent application (WO2023187654) disclosed several derivatives of this compound as covalent modulators of adenosine A2A receptors. The small ring strain of the azetidine moiety appears to contribute to favorable binding kinetics, while the diazirine group enables irreversible target engagement for prolonged pharmacological effects. Computational modeling studies suggest that the compact structure minimizes steric interference with native receptor conformations.

The synthetic accessibility of 3-(3-methyl-3H-diazirin-3-yl)azetidine has also been improved through recent methodological advances. A 2023 Organic Letters publication described an optimized route starting from commercially available azetidine-3-carboxylic acid, achieving an overall yield of 42% with excellent purity (>98%). The trifluoroacetic acid counterion was found to be crucial for stabilizing the diazirine group during purification and storage. These developments have made the compound more accessible for structure-activity relationship studies in various drug discovery programs.

Emerging applications in targeted protein degradation have further expanded the utility of this chemical probe. Researchers at Harvard Medical School recently reported (2024, Cell Chemical Biology) its incorporation into proteolysis-targeting chimeras (PROTACs) for light-controlled degradation of oncogenic proteins. The diazirine moiety serves dual functions - as a photo-crosslinker for target engagement and as a reversible covalent binder that enhances ternary complex formation with E3 ubiquitin ligases. This innovative approach demonstrated >80% degradation efficiency for several challenging targets in proof-of-concept studies.

Future research directions for 2680529-67-1 derivatives appear to focus on three main areas: (1) development of wavelength-selective photoactivatable probes, (2) optimization of pharmacokinetic properties for in vivo applications, and (3) integration with bioorthogonal chemistry for multimodal labeling. The compound's unique combination of small size, synthetic versatility, and efficient crosslinking ability positions it as a valuable tool for next-generation chemical biology studies and covalent drug discovery efforts.

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